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Compound of Interest

Compound Name: Antimony pentachloride

Cat. No.: B147860

This guide provides technical support for the safe handling and disposal of antimony
pentachloride (SbCls) waste in a research laboratory setting. Adherence to these procedures
is critical to ensure the safety of laboratory personnel and compliance with environmental
regulations.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with antimony pentachloride waste?

Al: Antimony pentachloride is a highly corrosive and toxic substance.[1][2] The primary
hazards include:

e Severe Burns: Contact with skin or eyes can cause severe chemical burns.[2]

o Respiratory Irritation: Inhalation of its fumes can irritate the nose, throat, and lungs,
potentially causing coughing, shortness of breath, and in severe cases, pulmonary edema.[2]

[3]

» Violent Reactivity with Water: It reacts violently with water or moisture to produce toxic and
corrosive hydrogen chloride gas and heat.[2][4] This reaction can cause containers to
pressurize and potentially rupture.

» Toxicity: Ingestion or significant exposure can lead to systemic toxic effects, including
cardiac, liver, and kidney damage.[2]
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Incompatibility: It is incompatible with a wide range of substances, including strong bases,
oxidizing agents, metals, and organic materials.[4][5]

Q2: What is the correct personal protective equipment (PPE) for handling antimony

pentachloride waste?

A2: Appropriate PPE is mandatory when handling antimony pentachloride waste. This

includes:

Hand Protection: Nitrile or chloroprene gloves are recommended. Always inspect gloves for
integrity before use and use proper removal techniques to avoid skin contact.[6]

Eye and Face Protection: ANSI-approved safety goggles and a face shield are required.[6]

Body Protection: A flame-resistant lab coat, fully buttoned with sleeves of sufficient length to
prevent skin exposure, is necessary.[6] For larger quantities or in case of a spill, an acid-
resistant apron and boots may be required.

Respiratory Protection: All handling of antimony pentachloride waste should be conducted
in a certified chemical fume hood.[6] If there is a potential for exposure above the
permissible limit (0.5 mg/m?3 as Antimony), a NIOSH-approved respirator is required.[2][7]

Q3: What type of container should | use for antimony pentachloride waste?

A3: Use only designated, compatible containers for antimony pentachloride waste.

Compatible Materials: Glass or PTFE containers are suitable.[8] High-density polyethylene
(HDPE) may also be used, but compatibility should be verified.

Incompatible Materials: Do not use aluminum or galvanized containers.[3] It is also corrosive
to many other metals.[9]

Container Integrity: Ensure the container is in good condition, has a secure, tightly fitting lid,
and is clearly labeled as "Hazardous Waste: Antimony Pentachloride, Water-Reactive,
Corrosive."[6] The container should be stored in secondary containment.[6]

Q4: Can | dispose of antimony pentachloride waste down the sink?
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A4: No, under no circumstances should antimony pentachloride or its waste be disposed of
down the sink.[10] It is a hazardous waste that requires special disposal procedures through
your institution's Environmental Health and Safety (EHS) office.

Troubleshooting Guide
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Issue Probable Cause

Solution

Exposure to atmospheric

moisture. Antimony
Waste container is fuming. pentachloride reacts with
humidity in the air to produce

hydrogen chloride gas.[9]

1. Ensure the container lid is
tightly sealed. 2. If the fuming
is significant, place the
container in a chemical fume
hood. 3. If the container is
compromised, follow the spill
cleanup protocol and transfer
the contents to a new,
appropriate container. 4.
Ensure the waste is stored in a

dry environment.

A chemical reaction is
occurring inside the container.
Waste container feels warm. This could be due to

contamination with water or

another incompatible chemical.

1. Do not handle the container
directly. 2. Place the container
in a blast shield or behind a
protective barrier within a
chemical fume hood. 3. Alert
your supervisor and EHS
immediately. 4. Do not attempt

to open the container.

Accidental mixing of antimony
pentachloride with an
incompatible waste (e.g., a Improper waste segregation.
strong base or organic

solvent).

1. Do not add any more
material to the container. 2. If a
reaction is evident (fuming,
heat, gas evolution), treat it as
an emergency. Evacuate the
immediate area and contact
your institution's emergency
response team. 3. If no
immediate reaction is
apparent, securely cap the
container, label it clearly with
all its contents, and contact

EHS for guidance on disposal.

A small spill occurs during Mishandling or improper

waste transfer. technique.

1. Follow the detailed spill

cleanup protocol outlined
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below. 2. Review handling

procedures to prevent future

incidents.
Quantitative Data Summary
Parameter Value Reference
OSHA Permissible Exposure
o 0.5 mg/m3 (8-hour TWA) [21[7]
Limit (PEL) (as Sb)
NIOSH Recommended
o 0.5 mg/m3 (10-hour TWA) [2][7]
Exposure Limit (REL) (as Sb)
ACGIH Threshold Limit Value
0.5 mg/m3 (8-hour TWA) [21[7]
(TLV) (as Sh)
Immediately Dangerous to Life
50 mg/m3 [2]
or Health (IDLH) (as Sb)
Boiling Point 140°C (decomposes) [11]
Melting Point 2.8°C [7]
UN Number 1730 [7]

Experimental Protocols
Protocol 1: Routine Collection of Antimony
Pentachloride Waste

e Preparation:

o Don all required PPE as specified in the FAQ section.

o Perform all work within a certified chemical fume hood.

o Obtain a designated, clean, and dry hazardous waste container made of a compatible

material (e.g., glass or PTFE).
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o Label the container with "Hazardous Waste: Antimony Pentachloride, Water-Reactive,
Corrosive" and the date.

e \Waste Transfer:

o Carefully transfer the antimony pentachloride waste into the designated container using
a clean, dry funnel if necessary.

o Avoid splashing.

o Do not fill the container to more than 80% capacity to allow for vapor expansion.

e Sealing and Storage:

[¢]

Securely cap the waste container immediately after transfer.

[e]

Wipe the exterior of the container with a dry cloth to remove any residual contamination.

[e]

Place the container in a designated secondary containment bin.

(¢]

Store the waste in a cool, dry, well-ventilated area away from incompatible materials.
e Disposal:

o Contact your institution's EHS office to arrange for pickup of the hazardous waste.

Protocol 2: Spill Cleanup Procedure (Small Spill <100
mL)

¢ Immediate Response:
o Alert personnel in the immediate area and evacuate if necessary.
o Ensure the spill is contained within the chemical fume hood.

o If any material has splashed on skin or clothing, immediately remove the affected clothing
and flush the skin with copious amounts of water for at least 15 minutes, then seek
medical attention.[6]
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» Containment and Absorption:

o Cover the spill with an inert, dry absorbent material such as vermiculite, dry sand, or earth.
[11] Do not use combustible materials like paper towels.

o Work from the outside of the spill inward to prevent spreading.
e Collection:

o Once the antimony pentachloride is fully absorbed, carefully scoop the material into a
designated, dry, and sealable hazardous waste container using non-sparking tools.

o Decontamination:

o Wipe the spill area with a cloth dampened with a soap and water solution.

o Place all contaminated cleaning materials into the same hazardous waste container.
e Disposal:

o Seal the waste container, label it as "Spill Debris: Antimony Pentachloride” and contact
EHS for disposal.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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